Heraclenol 3/'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
Heraclenol 3/'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
765316-44-7
VCID:
VC0198083
InChI:
InChI=1S/C27H34O15/c1-26(2,15(29)9-37-22-20-13(5-6-36-20)7-12-3-4-16(30)41-21(12)22)42-24-19(33)18(32)17(31)14(40-24)8-38-25-23(34)27(35,10-28)11-39-25/h3-7,14-15,17-19,23-25,28-29,31-35H,8-11H2,1-2H3/t14-,15-,17-,18+,19-,23+,24+,25-,27-/m1/s1
SMILES:
CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)OC4C(C(C(C(O4)COC5C(C(CO5)(CO)O)O)O)O)O
Molecular Formula:
C27H34O15
Molecular Weight:
Heraclenol 3/'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
CAS No.: 765316-44-7
Reference Standards
VCID: VC0198083
Molecular Formula: C27H34O15
Molecular Weight:
| CAS No. | 765316-44-7 |
|---|---|
| Product Name | Heraclenol 3/'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside |
| Molecular Formula | C27H34O15 |
| IUPAC Name | 9-[(2R)-3-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2-hydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C27H34O15/c1-26(2,15(29)9-37-22-20-13(5-6-36-20)7-12-3-4-16(30)41-21(12)22)42-24-19(33)18(32)17(31)14(40-24)8-38-25-23(34)27(35,10-28)11-39-25/h3-7,14-15,17-19,23-25,28-29,31-35H,8-11H2,1-2H3/t14-,15-,17-,18+,19-,23+,24+,25-,27-/m1/s1 |
| SMILES | CC(C)(C(COC1=C2C(=CC3=C1OC=C3)C=CC(=O)O2)O)OC4C(C(C(C(O4)COC5C(C(CO5)(CO)O)O)O)O)O |
| Appearance | Powder |
| PubChem Compound | 11758254 |
| Last Modified | Nov 13 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume